82-68-8

Quintozene

In Stock

• CAS RN:
• 82-68-8

• Formula:
• C6Cl5NO2
  NO2C6H4Cl

• InChI:
• InChI=1S/C6Cl5NO2/c7-1-2(8)4(10)6(12(13)14)5(11)3(1)9

• InChIKey:
• LKPLKUMXSAEKID-UHFFFAOYSA-N

• Quintozene is a pentachloronitrobenzene (PCNB) fungicide that is primarily used to control “snow mold” on golf courses.
  Pentachloronitrobenzene is a C-nitro compound that is nitrobenzene in which every hydrogen has been replaced by a chlorine. A fungicide used on a variety of crops, including cotton, rice and seed grains, it is no longer approved for use within the European Union. It has a role as an antifungal agrochemical. It is a C-nitro compound, a member of pentachlorobenzenes and an aromatic fungicide.
  Occupational exposure may occur in workers engaged in the manufacture, formulation, and application of pentachloronitrobenzene. Conjunctivitis with corneal injury has been reported in humans when pentachloronitrobenzene was splashed into the eye. No information is available on the chronic (long- term), reproductive, developmental, or carcinogenic effects of pent...

Sarpagine

In Stock

• CAS RN:
• 482-68-8

• Formula:
• C19H22N2O2

• InChI:
• InChI=1S/C19H22N2O2/c1-2-10-8-21-17-7-14-13-5-11(23)3-4-16(13)20-19(14)18(21)6-12(10)15(17)9-22/h2-5,12,15,17-18,20,22-23H,6-9H2,1H3/b10-2-/t12-,15+,17-,18-/m0/s1

• InChIKey:
• VTVQHYQGTTVKDE-SGAXSIHGSA-N

• Sarpagine is an indole alkaloid that is sarpagan bearing hydroxy groups at positions 10 and 17. It is an indole alkaloid, a tertiary amino compound, a secondary amino compound, a member of phenols and a primary alcohol. It derives from a hydride of a sarpagan.

1-(4,4,6-Trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)but-1-en-2-amine

• CAS RN:
• 89082-68-8

• Formula:
• C11H20N2O

• InChI:
• InChI=1S/C11H20N2O/c1-5-9(12)6-10-13-11(3,4)7-8(2)14-10/h6,8H,5,7,12H2,1-4H3

• InChIKey:
• QVHMMIUEKQRFTJ-UHFFFAOYSA-N

• 1-(4,4,6-Trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)but-1-en-2-amine is a useful research compound. Its molecular formula is C11H20N2O and its molecular weight is 196.29 g/mol. The purity is usually 95%.

3-chloro-4-(2-thienyl)Benzoic acid

Usually In Stock

• CAS RN:
• 13382-68-8

• Formula:
• C11H7ClO2S

• InChI:
• InChI=1S/C11H7ClO2S/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)

• InChIKey:
• TXUMVMKCGZPVCW-UHFFFAOYSA-N

• 3-chloro-4-(2-thienyl)Benzoic acid is a useful research compound. Its molecular formula is C11H7ClO2S and its molecular weight is 238.69 g/mol. The purity is usually 95%.

N-(4-Bromo-1-oxo-2,3-dihydro-1H-inden-5-yl)acetamide

In Stock

• CAS RN:
• 429682-68-8

• Formula:
• C11H10BrNO2

• InChI:
• InChI=1S/C11H10BrNO2/c1-6(14)13-9-4-2-7-8(11(9)12)3-5-10(7)15/h2,4H,3,5H2,1H3,(H,13,14)

• InChIKey:
• NOPOZCKGQSEONF-UHFFFAOYSA-N

• N-(4-Bromo-1-oxo-2,3-dihydro-1H-inden-5-yl)acetamide is a useful research compound. Its molecular formula is C11H10BrNO2 and its molecular weight is 268.11 g/mol. The purity is usually 95%.

2-{4-[(Tert-butoxycarbonyl)amino]phenyl}propanoic acid

In Stock

• CAS RN:
• 437982-68-8

• Formula:
• C14H19NO4

• InChI:
• InChI=1S/C14H19NO4/c1-9(12(16)17)10-5-7-11(8-6-10)15-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,15,18)(H,16,17)

• InChIKey:
• DPEXSBVYSDUSEF-UHFFFAOYSA-N

• 2-{4-[(Tert-butoxycarbonyl)amino]phenyl}propanoic acid is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.309. The purity is usually 95%.

(Z)-3-(5-(2,4-dichlorophenyl)furan-2-yl)-2-(pyridin-2-yl)acrylonitrile

In Stock

• CAS RN:
• 461682-68-8

• Formula:
• C18H10Cl2N2O

• InChI:
• InChI=1S/C18H10Cl2N2O/c19-13-4-6-15(16(20)10-13)18-7-5-14(23-18)9-12(11-21)17-3-1-2-8-22-17/h1-10H/b12-9+

• InChIKey:
• IOHJDCWHJXBQFE-FMIVXFBMSA-N

• (Z)-3-(5-(2,4-dichlorophenyl)furan-2-yl)-2-(pyridin-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C18H10Cl2N2O and its molecular weight is 341.19. The purity is usually 95%.

2-(4-((4-Fluorophenyl)carbamoyl)phenoxy)acetic acid

In Stock

• CAS RN:
• 686282-68-8

• Formula:
• C15H12FNO4

• InChI:
• InChI=1S/C15H12FNO4/c16-11-3-5-12(6-4-11)17-15(20)10-1-7-13(8-2-10)21-9-14(18)19/h1-8H,9H2,(H,17,20)(H,18,19)

• InChIKey:
• DRWMSEMPVCLHST-UHFFFAOYSA-N

• 2-(4-((4-Fluorophenyl)carbamoyl)phenoxy)acetic acid is a useful research compound. Its molecular formula is C15H12FNO4 and its molecular weight is 289.262. The purity is usually 95%.

(2-Ethylcyclohexyl)methanamine hydrochloride

In Stock

• CAS RN:
• 212382-68-8

• Formula:
• C9H20ClN

• InChI:
• InChI=1S/C9H19N.ClH/c1-2-8-5-3-4-6-9(8)7-10;/h8-9H,2-7,10H2,1H3;1H

• InChIKey:
• UFKVHGQJSXCPFL-UHFFFAOYSA-N

• (2-Ethylcyclohexyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C9H20ClN and its molecular weight is 177.71 g/mol. The purity is usually 95%.

2-((benzyloxy)methyl)-4-iodo-5-isopropyl-1H-imidazole

• CAS RN:
• 178982-68-8

• Formula:
• C14H17IN2O

• InChI:
• InChI=1S/C14H17IN2O/c1-10(2)13-14(15)17-12(16-13)9-18-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,16,17)

• InChIKey:
• ZAZPHSPKPSKZMP-UHFFFAOYSA-N

• 2-((benzyloxy)methyl)-4-iodo-5-isopropyl-1H-imidazole is a useful research compound. Its molecular formula is C14H17IN2O and its molecular weight is 356.20 g/mol. The purity is usually 95%.

Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate

In Stock

• CAS RN:
• 898782-68-8

• Formula:
• C21H31NO3S

• InChI:
• InChI=1S/C21H31NO3S/c1-2-25-21(24)12-6-4-3-5-11-20(23)19-10-8-7-9-18(19)17-22-13-15-26-16-14-22/h7-10H,2-6,11-17H2,1H3

• InChIKey:
• DUHWTYQBTBHJQL-UHFFFAOYSA-N

• Ethyl 8-oxo-8-[2-(thiomorpholinomethyl)phenyl]octanoate is a useful research compound. Its molecular formula is C21H31NO3S and its molecular weight is 377.5 g/mol. The purity is usually 95%.

N-[3-[2-(4-methoxyphenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851782-68-8

• Formula:
• C25H27N3O5S2

• InChI:
• InChI=1S/C25H27N3O5S2/c1-4-34(29,30)27-21-7-5-6-20(16-21)24-17-25(19-10-8-18(2)9-11-19)28(26-24)35(31,32)23-14-12-22(33-3)13-15-23/h5-16,25,27H,4,17H2,1-3H3

• InChIKey:
• OJHPLRJDZHDSMD-UHFFFAOYSA-N

• N-[3-[2-(4-methoxyphenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C25H27N3O5S2 and its molecular weight is 513.63. The purity is usually 95%.

N-(4-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 958582-68-8

• Formula:
• C26H22N4O2S

• InChI:
• InChI=1S/C26H22N4O2S/c1-2-17-12-14-19(15-13-17)27-22(31)16-33-26-28-21-11-7-6-10-20(21)24-29-23(25(32)30(24)26)18-8-4-3-5-9-18/h3-15,23H,2,16H2,1H3,(H,27,31)

• InChIKey:
• PJFUWPHBAJVICH-UHFFFAOYSA-N

• N-(4-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C26H22N4O2S and its molecular weight is 454.55. The purity is usually 95%.

1,4-Bis(methoxydimethylsilyl)benzene

In Stock

• CAS RN:
• 131182-68-8

• Formula:
• C12H22O2Si2

• InChI:
• InChI=1S/C12H22O2Si2/c1-13-15(3,4)11-7-9-12(10-8-11)16(5,6)14-2/h7-10H,1-6H3

• InChIKey:
• VQECZZRUEDMVCU-UHFFFAOYSA-N

• 1,4-Bis(methoxydimethylsilyl)benzene is a useful research compound. Its molecular formula is C12H22O2Si2 and its molecular weight is 254.47 g/mol. The purity is usually 95%.

2-(5-cyano-1H-indol-1-yl)acetamide

In Stock

• CAS RN:
• 1878282-68-8

• Formula:
• C11H9N3O

• InChI:
• InChI=1S/C11H9N3O/c12-6-8-1-2-10-9(5-8)3-4-14(10)7-11(13)15/h1-5H,7H2,(H2,13,15)

• InChIKey:
• IFLJITUNDPVNRL-UHFFFAOYSA-N

• 2-(5-cyano-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.213. The purity is usually 95%.

2-Amino-1-{4-[(oxolan-2-yl)methyl]piperazin-1-yl}propan-1-one

In Stock

• CAS RN:
• 1218682-68-8

• Formula:
• C12H23N3O2

• InChI:
• InChI=1S/C12H23N3O2/c1-10(13)12(16)15-6-4-14(5-7-15)9-11-3-2-8-17-11/h10-11H,2-9,13H2,1H3

• InChIKey:
• OFQKNHKEFMPJOE-UHFFFAOYSA-N

• 2-Amino-1-{4-[(oxolan-2-yl)methyl]piperazin-1-yl}propan-1-one is a useful research compound. Its molecular formula is C12H23N3O2 and its molecular weight is 241.33 g/mol. The purity is usually 95%.

5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylsulfonyl)pyrimidine

In Stock

• CAS RN:
• 1823182-68-8

• Formula:
• C12H8F5N3O2S

• InChI:
• InChI=1S/C12H8F5N3O2S/c1-5-8(14)11(23(2,21)22)20-10(19-5)9-7(13)3-6(4-18-9)12(15,16)17/h3-4H,1-2H3

• InChIKey:
• ZMFDGPGHBMKUIC-UHFFFAOYSA-N

• 5-Fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-methyl-6-(methylsulfonyl)pyrimidine is a useful research compound. Its molecular formula is C12H8F5N3O2S and its molecular weight is 353.27 g/mol. The purity is usually 95%.

Methyl 2-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate

In Stock

• CAS RN:
• 1116082-68-8

• Formula:
• C19H15F3N2O4S2

• InChI:
• InChI=1S/C19H15F3N2O4S2/c1-24(30(26,27)15-5-3-2-4-6-15)16-11-12-29-17(16)18(25)23-13-7-9-14(10-8-13)28-19(20,21)22/h2-12H,1H3,(H,23,25)

• InChIKey:
• VFHJLQHYELTMQQ-UHFFFAOYSA-N

• Methyl 2-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C19H15F3N2O4S2 and its molecular weight is 456.45. The purity is usually 95%.

3-Amino-5-(difluoromethyl)-2-methylbenzoic acid

Usually In Stock

• CAS RN:
• 2248282-68-8

• Formula:
• C9H9F2NO2

• InChI:
• InChI=1S/C9H9F2NO2/c1-4-6(9(13)14)2-5(8(10)11)3-7(4)12/h2-3,8H,12H2,1H3,(H,13,14)

• InChIKey:
• PUMFAWQVCQGNBO-UHFFFAOYSA-N

• 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.173. The purity is usually 95%.